Ethyl 2-[6-acetamido-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[6-acetamido-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H18N4O6S/c1-3-30-18(26)11-23-16-9-8-13(21-12(2)25)10-17(16)31-20(23)22-19(27)14-6-4-5-7-15(14)24(28)29/h4-10H,3,11H2,1-2H3,(H,21,25)
• InChI Key: IVPWQUBGVWRKGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)NC(=O)C)SC1=NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H18N4O6S
• Molecular Weight: 442.4 g/mol

Description

Ethyl 2-[6-acetamido-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate, also known as EAB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. EAB is a benzothiazole derivative that has been shown to possess a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Scientific Research Applications

Synthesis and Structural Analysis

• The study on Benzyl 2,6-dihydroxy-3-nitrobenzoate highlights the synthesis and crystal structure of related compounds, emphasizing the role of intramolecular and intermolecular hydrogen bonding in stabilizing the crystal structure, which could be relevant in understanding similar compounds like Ethyl 2-[6-acetamido-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate (Sonar et al., 2007).
• Research on Ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate showcases a novel synthesis approach for benzothiazole derivatives, providing insights into potential methods for synthesizing Ethyl 2-[6-acetamido-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate and exploring its applications (Nassiri & Milani, 2020).

Potential Biological Activities

• A study on imidazo[2,1-b]benzothiazole derivatives discusses the preparation of compounds with anti-inflammatory properties, hinting at the potential pharmacological relevance of structurally similar compounds like Ethyl 2-[6-acetamido-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate (Abignente et al., 1976).
• Research into Synthesis and anti-Parkinson's screening of thiazolidinone derivatives suggests that similar structural frameworks might have implications in neurodegenerative disease treatment, pointing towards a potential area of application for Ethyl 2-[6-acetamido-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate in therapeutic research (Gomathy et al., 2012).